8-[4-[(3,4-Dichlorophenyl)methyl]piperazin-1-yl]-3-methyl-7-prop-2-enylpurine-2,6-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Compounds with piperazine and purine structures are common in medicinal chemistry. Piperazine is a six-membered ring containing two nitrogen atoms, and it’s often used as a building block in the synthesis of various pharmaceuticals . Purines are biologically significant compounds, and they form the basis of many important biomolecules like DNA and RNA .
Molecular Structure Analysis
The molecular structure of a compound can be determined using various spectroscopic techniques. For instance, 1H-NMR, 13C-NMR, and ESI-HRMS spectral data are often used to confirm the structures of newly prepared compounds .Chemical Reactions Analysis
The chemical reactions involving similar compounds often involve the use of catalysts. For instance, metal-catalyzed reactions are commonly used in the synthesis of antidepressant molecules .Scientific Research Applications
Background
Metabolic Pathways and Drug Interaction Studies
Studies have revealed that compounds structurally related to 8-[4-[(3,4-Dichlorophenyl)methyl]piperazin-1-yl]-3-methyl-7-prop-2-enylpurine-2,6-dione are metabolized in the liver and can influence various metabolic pathways. For instance, the metabolism and disposition of Venetoclax, a B-cell lymphoma-2 (Bcl-2) protein inhibitor, involves complex biotransformation processes in humans, highlighting the importance of understanding the metabolic fate of similar compounds (Liu et al., 2017). Such research aids in predicting drug interactions and optimizing therapeutic efficacy.
Neuropharmacological Effects
Piperazine derivatives, closely related to the core structure of the subject compound, have been extensively studied for their neuropharmacological effects. Research into the subjective effects of TFMPP, a piperazine derivative, in human males has shed light on the compound's impact on mood and cognition, which may be applicable to understanding the effects of structurally similar compounds (Jan et al., 2010). Such studies contribute to the development of novel therapeutic agents targeting specific neurological pathways.
Toxicological Assessments
Toxicological evaluations of compounds with a structural resemblance to this compound are crucial for ensuring safety. For example, research on MT-45, a novel psychoactive substance, has highlighted potential adverse effects, such as hearing loss and unconsciousness, underscoring the importance of thorough toxicological screening for new compounds (Helander et al., 2014).
Future Directions
properties
IUPAC Name |
8-[4-[(3,4-dichlorophenyl)methyl]piperazin-1-yl]-3-methyl-7-prop-2-enylpurine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22Cl2N6O2/c1-3-6-28-16-17(25(2)20(30)24-18(16)29)23-19(28)27-9-7-26(8-10-27)12-13-4-5-14(21)15(22)11-13/h3-5,11H,1,6-10,12H2,2H3,(H,24,29,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRDZSFBUPVSGQB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCN(CC3)CC4=CC(=C(C=C4)Cl)Cl)CC=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22Cl2N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.